methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate
Overview
Description
Methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate is a synthetic compound used in various scientific research applications. It is a synthetic derivative of the naturally occurring compound hydroxyacetic acid, which is found in a variety of foods and plants. Methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate has been found to have a number of different biochemical and physiological effects, making it an important tool for research.
Scientific Research Applications
Methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate has a number of different scientific research applications. It has been used as a substrate in enzyme assays, as a reagent in organic synthesis reactions, and as a tool for studying the structure and function of proteins. It has also been used in the study of cell signaling pathways and in the study of the biochemical mechanisms of action of certain drugs.
Mechanism of Action
Methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate has been found to interact with a number of different proteins and enzymes. It has been found to interact with several different G-protein coupled receptors, which are important in the regulation of cell signaling pathways. It has also been found to interact with several different enzyme systems, including protein kinases, phosphatases, and proteases. These interactions allow methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate to modulate the activity of these proteins and enzymes, which can in turn affect the biochemical and physiological effects of the compound.
Biochemical and Physiological Effects
Methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate has been found to have a number of different biochemical and physiological effects. It has been found to modulate the activity of several different G-protein coupled receptors, which can affect various cell signaling pathways. It has also been found to modulate the activity of several different enzyme systems, which can affect the biochemical and physiological effects of the compound.
Advantages and Limitations for Lab Experiments
Methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate has several advantages for use in lab experiments. It is relatively stable and can be stored for long periods of time without degradation. It is also relatively easy to prepare and can be used in a variety of different experiments. However, there are some limitations to its use in lab experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it is relatively expensive, which can limit its use in certain experiments.
Future Directions
Methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate has a number of potential future directions. It could be used to study the structure and function of proteins and enzymes, and to study the biochemical mechanisms of action of certain drugs. It could also be used to study the effects of certain compounds on cell signaling pathways. In addition, it could be used to study the biochemical and physiological effects of certain compounds. Finally, it could be used to develop new synthetic compounds for use in various scientific research applications.
Synthesis Methods
Methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate can be synthesized by the reaction of 4-cyanophenol and methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-hydroxyacetate in an aqueous solution of sodium hydroxide. This reaction is catalyzed by sodium hydroxide, which acts as a base. The reaction proceeds in two steps. First, 4-cyanophenol reacts with the methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-hydroxyacetate to form the intermediate compound 4-cyanophenyl methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-hydroxyacetate. This intermediate compound then reacts with sodium hydroxide to form the product methyl (methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate)-2-(4-cyanophenyl)-2-hydroxyacetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "4-cyanobenzaldehyde", "methyl acetoacetate", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 4-cyanobenzaldehyde and methyl acetoacetate in the presence of acetic acid and sodium acetate to form methyl (2E)-2-(4-cyanophenyl)-3-methylbut-2-enoate.", "Step 2: Reduction of the double bond in methyl (2E)-2-(4-cyanophenyl)-3-methylbut-2-enoate using sodium borohydride in methanol to form methyl (2S)-2-(4-cyanophenyl)-3-methylbutan-2-ol.", "Step 3: Oxidation of the alcohol group in methyl (2S)-2-(4-cyanophenyl)-3-methylbutan-2-ol using sodium chlorite in acetic acid to form methyl (2S)-2-(4-cyanophenyl)-2-hydroxybutanoate.", "Step 4: Esterification of the carboxylic acid group in methyl (2S)-2-(4-cyanophenyl)-2-hydroxybutanoate using methanol and hydrochloric acid to form methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate.", "Step 5: Purification of the final product using recrystallization from a mixture of methanol and water." ] } | |
CAS RN |
2763740-77-6 |
Product Name |
methyl (2S)-2-(4-cyanophenyl)-2-hydroxyacetate |
Molecular Formula |
C10H9NO3 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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